7-Hydroxycoumarin glucuronide
7-Hydroxycoumarin glucuronide
7-hydroxycoumarin O(7)-glucosiduronic acid is a beta-D-glucosiduronic acid. It derives from an umbelliferone.
Brand Name:
Vulcanchem
CAS No.:
66695-14-5
VCID:
VC0196168
InChI:
InChI=1S/C15H14O9/c16-9-4-2-6-1-3-7(5-8(6)23-9)22-15-12(19)10(17)11(18)13(24-15)14(20)21/h1-5,10-13,15,17-19H,(H,20,21)/t10-,11-,12+,13-,15+/m0/s1
SMILES:
C1=CC(=CC2=C1C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C15H14O9
Molecular Weight:
338.27 g/mol
7-Hydroxycoumarin glucuronide
CAS No.: 66695-14-5
Impurities
VCID: VC0196168
Molecular Formula: C15H14O9
Molecular Weight: 338.27 g/mol
Purity: > 95%
| CAS No. | 66695-14-5 |
|---|---|
| Product Name | 7-Hydroxycoumarin glucuronide |
| Molecular Formula | C15H14O9 |
| Molecular Weight | 338.27 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-oxochromen-7-yl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H14O9/c16-9-4-2-6-1-3-7(5-8(6)23-9)22-15-12(19)10(17)11(18)13(24-15)14(20)21/h1-5,10-13,15,17-19H,(H,20,21)/t10-,11-,12+,13-,15+/m0/s1 |
| Standard InChIKey | PRYLPCLGPXGILY-DKBOKBLXSA-N |
| Isomeric SMILES | C1=CC(=CC2=C1C=CC(=O)O2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | C1=CC(=CC2=C1C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC2=C1C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Melting Point | ≥285°C |
| Description | 7-hydroxycoumarin O(7)-glucosiduronic acid is a beta-D-glucosiduronic acid. It derives from an umbelliferone. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 7-hydroxycoumarin glucuronide |
| PubChem Compound | 125641 |
| Last Modified | Nov 11 2021 |
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